Cas no 68512-06-1 (Benzeneacetaldehyde, reaction products with 2-methylpropanal)

• Product Name: Benzeneacetaldehyde, reaction products with 2-methylpropanal
• CAS No: 68512-06-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1728705
• PubChem ID: 172183
• Update Time: 2025-04-21

Benzeneacetaldehyde, reaction products with 2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, reaction products with 2-methylpropanal
• 2-methylpropanal - phenylacetaldehyde (1:1)
• 2-methylpropanal,2-phenylacetaldehyde
• EINECS 270-955-8
• 68512-06-1

• Inchi： 1S/C8H8O.C4H8O/c9-7-6-8-4-2-1-3-5-8;1-4(2)3-5/h1-5,7H,6H2;3-4H,1-2H3
• InChI Key： QUIWBQRTXQXIPD-UHFFFAOYSA-N
• SMILES： O=CC(C)C.O=CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų